Cas no 65100-49-4 (Desipramine-d3)

• Product Name: Desipramine-d3
• CAS No: 65100-49-4
• MF: C₁₈H₂₂N₂
• MW: 269.399169445038
• CID: 502578
• PubChem ID: 45038865
• Update Time: 2025-04-19

Desipramine-d3 Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine-5-propanamine,10,11-dihydro-N-(methyl-d3)- (9CI)
• Desipramine-d3
• 3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N-(trideuteriomethyl)propan-1-amine
• 3-(10,11-Dihydro-5H-dibenzo[b,f]azepin-5-yl)-N-(~2~H_3_)methylpropan-1-amine
• AKOS030242598
• HY-B1272AS1
• DTXSID80661890
• 65100-49-4
• 10,11-Dihydro-N-(methyl-d3)-5H-dibenz[b,f]azepine-5-propanamine
• CS-0202877
• HCYAFALTSJYZDH-FIBGUPNXSA-N
• DB-250201

• Inchi： 1S/C18H22N2/c1-19-13-6-14-20-17-9-4-2-7-15(17)11-12-16-8-3-5-10-18(16)20/h2-5,7-10,19H,6,11-14H2,1H3/i1D3
• InChI Key： HCYAFALTSJYZDH-FIBGUPNXSA-N
• SMILES： N1(CCCNC([2H])([2H])[2H])C2C=CC=CC=2CCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 284.20800
• Monoisotopic Mass: 269.197
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Density: 1.059
• Boiling Point: 407.415°C at 760 mmHg
• Flash Point: 160.458°C
• Refractive Index: 1.576
• PSA: 18.51000
• LogP: 3.90490

Desipramine-d3 Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Dibenzodiazepines